Cas no 1805456-61-4 (2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile)
2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro-fluoropyridine core coupled with an acetonitrile functional group—make it a valuable intermediate for constructing complex heterocyclic compounds. The presence of both chloro and fluoro substituents enhances reactivity, enabling selective modifications in cross-coupling reactions or nucleophilic substitutions. The nitrile group further expands its synthetic applications, serving as a precursor for carboxylic acids, amides, or other nitrogen-containing functionalities. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability under standard reaction conditions. High purity and consistent quality ensure reliable performance in research and industrial applications.
1805456-61-4 structure
Product Name:2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile
CAS No:1805456-61-4
MF:C7H4ClFN2
MW:170.5714635849
CID:4706808
Update Time:2025-06-07
2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-fluoropyridine-5-acetonitrile
- 2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile
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- Inchi: 1S/C7H4ClFN2/c8-7-3-6(9)5(1-2-10)4-11-7/h3-4H,1H2
- InChI Key: QNFDHTZEDSLKGL-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=N1)CC#N)F
Computed Properties
- Exact Mass: 170.005
- Monoisotopic Mass: 170.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7
2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010404-250mg |
2-Chloro-4-fluoropyridine-5-acetonitrile |
1805456-61-4 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029010404-1g |
2-Chloro-4-fluoropyridine-5-acetonitrile |
1805456-61-4 | 95% | 1g |
$3,039.75 | 2022-04-01 |
2-(6-Chloro-4-fluoropyridin-3-yl)acetonitrile Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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